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Compound of Interest

Compound Name: AZ14240475

Cat. No.: B15573038 Get Quote

Comprehensive searches for the application of "AZ14240475" in the study of pyroptosis have

yielded no publicly available scientific literature, application notes, or experimental protocols

detailing its use in this context. The search results primarily provide general information about

the mechanisms of pyroptosis, the function of the NLRP3 inflammasome, and other related

cellular pathways.

Pyroptosis is a form of programmed cell death characterized by cell swelling, lysis, and the

release of pro-inflammatory cytokines, playing a crucial role in the innate immune response.[1]

[2][3] It is executed by the gasdermin family of proteins, which are cleaved by inflammatory

caspases to form pores in the cell membrane.[2][4] A key activator of this pathway is the

inflammasome, a multi-protein complex that senses pathogens and other danger signals. The

NLRP3 inflammasome is one of the most well-characterized inflammasomes and is implicated

in a variety of inflammatory diseases.

The activation of the NLRP3 inflammasome leads to the cleavage of pro-caspase-1 into its

active form, caspase-1. Activated caspase-1 then cleaves gasdermin D (GSDMD) and the pro-

inflammatory cytokines pro-IL-1β and pro-IL-18 into their mature, active forms. The N-terminal

fragment of GSDMD oligomerizes and inserts into the plasma membrane, forming pores that

lead to cell lysis and the release of mature IL-1β and IL-18, thereby propagating the

inflammatory response.

Given the absence of any specific data linking AZ14240475 to the modulation of pyroptosis, it

is not possible to provide the requested detailed Application Notes and Protocols, including
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quantitative data tables, experimental methodologies, and signaling pathway diagrams.

Researchers, scientists, and drug development professionals interested in studying pyroptosis

have a variety of established inducers and inhibitors at their disposal. Standard protocols for

inducing pyroptosis often involve the use of agents that activate the NLRP3 inflammasome,

such as nigericin or ATP, in lipopolysaccharide (LPS)-primed macrophages. The subsequent

measurement of lactate dehydrogenase (LDH) release, IL-1β secretion, and visualization of

pore formation are common methods to quantify pyroptotic cell death.

Should information on the role of AZ14240475 in pyroptosis become available in the future, this

document will be updated to reflect those findings. At present, we are unable to fulfill the

request for detailed application information regarding this specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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